![molecular formula C22H20N4O4 B2595240 6-((3-(1H-benzo[d][1,2,3]triazol-1-yl)-1,4-dioxo-1,4-dihydronaphthalen-2-yl)amino)hexanoic acid CAS No. 371202-52-7](/img/structure/B2595240.png)
6-((3-(1H-benzo[d][1,2,3]triazol-1-yl)-1,4-dioxo-1,4-dihydronaphthalen-2-yl)amino)hexanoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “6-((3-(1H-benzo[d][1,2,3]triazol-1-yl)-1,4-dioxo-1,4-dihydronaphthalen-2-yl)amino)hexanoic acid” is a complex organic molecule. It contains a 1H-benzo[d][1,2,3]triazol-1-yl moiety, which is a type of heterocyclic compound . These types of compounds are known to exhibit a wide range of biological activities .
Synthesis Analysis
The synthesis of such a compound would likely involve multiple steps, including the formation of the 1H-benzo[d][1,2,3]triazol-1-yl moiety and the 1,4-dioxo-1,4-dihydronaphthalen-2-yl moiety. The exact synthetic route would depend on the available starting materials and the desired route of synthesis .
Molecular Structure Analysis
The molecular structure of this compound would be characterized by techniques such as NMR and HR-MS . The presence of the 1H-benzo[d][1,2,3]triazol-1-yl moiety and the 1,4-dioxo-1,4-dihydronaphthalen-2-yl moiety would be confirmed by these techniques.
Chemical Reactions Analysis
The chemical reactivity of this compound would be influenced by the presence of the 1H-benzo[d][1,2,3]triazol-1-yl moiety and the 1,4-dioxo-1,4-dihydronaphthalen-2-yl moiety. These moieties could potentially undergo a variety of chemical reactions .
Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be determined by its molecular structure. These properties could include its solubility, melting point, boiling point, and stability .
Scientific Research Applications
Drug Discovery and Development
The 1,2,3-triazole ring system, which can be easily synthesized via copper-catalyzed click reactions, plays a crucial role in drug discovery. This compound’s structure incorporates a quinoline-based [1,2,3]-triazole hybrid derivative, formed by reacting 4-azido-7-chloroquinoline with an alkyne derivative of hydroxybenzotriazole (HOBt). The compound has been fully characterized using various spectroscopic techniques, including proton nuclear magnetic resonance (1H-NMR), carbon-13 nuclear magnetic resonance (13C-NMR), and high-resolution mass spectrometry (HRMS) .
Alzheimer’s Disease Research
Neurodegenerative diseases like Alzheimer’s pose significant challenges. Computational studies have predicted the interaction of this compound with acetylcholinesterase (AChE), a key enzyme involved in hydrolyzing acetylcholine. AChE inhibitors are relevant for developing therapies to counteract neurodegeneration .
Pharmacokinetic Properties
Assessing the drug-likeness of this compound is essential for its potential clinical use. Predictive models can estimate its pharmacokinetic properties, guiding further optimization and development.
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
6-[[3-(benzotriazol-1-yl)-1,4-dioxonaphthalen-2-yl]amino]hexanoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H20N4O4/c27-18(28)12-2-1-7-13-23-19-20(26-17-11-6-5-10-16(17)24-25-26)22(30)15-9-4-3-8-14(15)21(19)29/h3-6,8-11,23H,1-2,7,12-13H2,(H,27,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LSEQAJREEBPKSM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=O)C(=C(C2=O)N3C4=CC=CC=C4N=N3)NCCCCCC(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H20N4O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
404.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.